Cas no 1344644-33-2 ((2R)-4-(4-chloro-2-fluorophenyl)butan-2-amine)

• Product Name: (2R)-4-(4-chloro-2-fluorophenyl)butan-2-amine
• CAS No: 1344644-33-2
• MF: C₁₀H₁₃ClFN
• MW: 201.668325185776
• CID: 5841364
• PubChem ID: 131358321
• Update Time: 2025-10-28

(2R)-4-(4-chloro-2-fluorophenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1344644-33-2
• EN300-1985576
• (2R)-4-(4-chloro-2-fluorophenyl)butan-2-amine

• Inchi： 1S/C10H13ClFN/c1-7(13)2-3-8-4-5-9(11)6-10(8)12/h4-7H,2-3,13H2,1H3/t7-/m1/s1
• InChI Key： AZGVCFVFHNRVLN-SSDOTTSWSA-N
• SMILES： ClC1C=CC(=C(C=1)F)CC[C@@H](C)N

Computed Properties

• Exact Mass: 201.0720553g/mol
• Monoisotopic Mass: 201.0720553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on (2R)-4-(4-chloro-2-fluorophenyl)butan-2-amine

Introduction to (2R)-4-(4-chloro-2-fluorophenyl)butan-2-amine (CAS No. 1344644-33-2)

(2R)-4-(4-chloro-2-fluorophenyl)butan-2-amine, also known by its CAS registry number 1344644-33-2, is a chiral organic compound with significant applications in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential therapeutic applications. Recent studies have highlighted its role in the development of novel drug candidates, particularly in the areas of oncology and neurodegenerative diseases.

The molecular structure of (2R)-4-(4-chloro-2-fluorophenyl)butan-2-amine consists of a butanamine backbone with a substituted phenyl group. The stereochemistry at the second carbon atom (R configuration) plays a crucial role in determining its pharmacokinetic and pharmacodynamic properties. This configuration ensures optimal bioavailability and target specificity, making it a valuable molecule in drug design.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various routes, including asymmetric catalysis and enantioselective reactions. These methods have significantly improved the yield and purity of the product, facilitating its use in preclinical studies. The incorporation of fluorine and chlorine substituents on the aromatic ring enhances the compound's lipophilicity, which is essential for crossing biological membranes and interacting with target proteins.

In terms of biological activity, (2R)-4-(4-chloro-2-fluorophenyl)butan-2-amine has demonstrated potent inhibitory effects on key enzymes involved in disease pathways. For instance, it has shown promise as an inhibitor of histone deacetylases (HDACs), which are implicated in cancer progression. Additionally, its ability to modulate neurotransmitter systems makes it a potential candidate for treating neurodegenerative disorders such as Alzheimer's disease.

The chiral center in this molecule is critical for its enantioselective interactions with biological targets. Research has shown that the (R)-enantiomer exhibits superior activity compared to its (S)-counterpart, underscoring the importance of stereochemistry in drug design. This finding aligns with the growing trend in pharmaceutical research toward exploiting chiral molecules for enhanced therapeutic outcomes.

From an analytical standpoint, the characterization of (2R)-4-(4-chloro-2-fluorophenyl)butan-2-amine has been achieved through advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods provide detailed insights into its molecular structure and purity, ensuring compliance with regulatory standards for pharmaceutical development.

In conclusion, (2R)-4-(4-chloro-2-fluorophenyl)butan-2-amine represents a promising compound with diverse applications in drug discovery. Its unique chemical properties, combined with recent advancements in synthetic and analytical chemistry, position it as a key player in the development of innovative therapeutic agents.